Cas no 14503-51-6 (Thiophene,2,3,4,5-tetramethyl-)

Thiophene,2,3,4,5-tetramethyl- is a highly substituted thiophene derivative characterized by the presence of four methyl groups at the 2, 3, 4, and 5 positions of the heterocyclic ring. This structural modification enhances its stability and alters its electronic properties, making it a valuable intermediate in organic synthesis and materials science. The compound exhibits improved solubility in common organic solvents compared to unsubstituted thiophene, facilitating its use in polymerization and functionalization reactions. Its rigid, sterically hindered structure also contributes to applications in coordination chemistry and as a building block for advanced conjugated systems, such as organic semiconductors and optoelectronic materials.
Thiophene,2,3,4,5-tetramethyl- structure
14503-51-6 structure
Product Name:Thiophene,2,3,4,5-tetramethyl-
CAS No:14503-51-6
MF:C8H12S
MW:140.245881080627
MDL:MFCD07368974
CID:223885
PubChem ID:139769
Update Time:2025-06-07

Thiophene,2,3,4,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Thiophene,2,3,4,5-tetramethyl-
    • 2,3,4,5-Tetramethylthiopheneneat
    • 2,3,3',4,5',6-HEXACB UNLABELED
    • Tetramethylthiopen
    • Tetramethyl-thiophen
    • tetramethyl-thiophene
    • Thiophene,2,3,4,5-tetramethyl
    • Thiophene,tetramethyl
    • 2,3,4,5-TETRAMETHYLTHIOPHENE
    • IYULAUPEFMQEKK-UHFFFAOYSA-N
    • FT-0609355
    • W-200115
    • AKOS005255894
    • Thiophene,tetramethyl-
    • Thiophene, tetramethyl-
    • tetramethylthiophene
    • SCHEMBL115557
    • 14503-51-6
    • DTXSID60162870
    • GEO-02283
    • 2,3,4,5-Tetramethyl-thiophene
    • MFCD07368974
    • Thiophene, 2,3,4,5-tetramethyl-
    • NISTC14503516
    • MDL： MFCD07368974
    • Inchi： 1S/C8H12S/c1-5-6(2)8(4)9-7(5)3/h1-4H3
    • InChI Key： IYULAUPEFMQEKK-UHFFFAOYSA-N
    • SMILES： S1C(C)=C(C)C(C)=C1C

Computed Properties

  • Exact Mass: 140.06600
  • Monoisotopic Mass: 140.065971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 88.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • XLogP3: 3.1

Experimental Properties

  • Density: 0.973
  • Boiling Point: 198.7°Cat760mmHg
  • Flash Point: 51.4°C
  • Refractive Index: 1.522
  • PSA: 28.24000
  • LogP: 2.98170

Thiophene,2,3,4,5-tetramethyl- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Thiophene,2,3,4,5-tetramethyl- Pricemore >>

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Matrix Scientific
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